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Compound of Interest

Compound Name: 4-Nitrophenyl isothiocyanate

Cat. No.: B147366

Essential Safety and Handling Guide for 4-
Nitrophenyl Isothiocyanate

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 4-Nitrophenyl isothiocyanate, including detailed operational
and disposal plans.

Chemical Identity and Hazards
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Property

Value

Chemical Name

4-Nitrophenyl isothiocyanate

Synonyms

Benzene, 1-isocyanato-4-nitro-

CAS Number

2131-61-5[1][2]

Molecular Formula

C7H4N202S[2]

Molecular Weight 180.18 g/mol [3]

Appearance Gold to yellow or light orange powder/crystal[4]
Melting Point 110-114 °CJ3]

Boiling Point 137-138 °C at 11 mmHg][3]

Solubility Soluble in toluene, hydrolyzes with water.[5][6]
Signal Word Danger[1][3]

Hazard Classifications

Acute Toxicity (Oral, Dermal, Inhalation -
Category 4), Skin Irritation (Category 2), Serious
Eye Irritation (Category 2), Respiratory
Sensitization (Category 1), Skin Sensitization
(Category 1), Specific Target Organ Toxicity -
Single Exposure (Category 3, Respiratory
system).[1]

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[2] Causes skin and

serious eye irritation.[1][2] May cause allergy or asthma symptoms or breathing difficulties if

inhaled. May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to prevent exposure. The following table

summarizes the required PPE for handling 4-Nitrophenyl isothiocyanate.
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Body Part Recommended Protection Specification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
) OSHA's eye and face
Eyes/Face Safety Goggles & Face Shield ] ) ]

protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[1][7][8]

_ _ Wear appropriate protective
) Chemical Resistant Gloves & )
Skin ] ] gloves and clothing to prevent
Protective Clothing )
skin exposure.[1][7][8]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
) Respirator with appropriate exposure limits are exceeded
Respiratory filter or if irritation or other
symptoms are experienced.[1]
A dust mask of type N95 (US)

is a suggested minimum.[3]

Safety Operating Guide

Engineering Controls
o Work within a certified chemical fume hood with proper ventilation.[3]
e Ensure that eyewash stations and safety showers are close to the workstation location.[1][4]
Handling and Post-Handling Procedures
e Pre-Handling:
o Gather all necessary PPE as outlined in the table above and inspect for integrity.

o Ensure all necessary handling and disposal materials are readily available.
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e Handling:

o

Minimize dust generation and accumulation.[4]

[¢]

Avoid contact with eyes, skin, and clothing.[4]

[¢]

Do not breathe dust, vapor, mist, or gas.[8]

[e]

Keep the container tightly closed when not in use.[4]

o

This substance is moisture-sensitive; avoid contact with water, moist air, and steam.[4]
e Post-Handling:

o Wash hands and any exposed skin thoroughly after handling.[4]

o Remove and properly store or dispose of contaminated PPE.[4]

o Clean the work area thoroughly.

Emergency Procedures

Spill Response

Evacuate the area.
o Wear appropriate PPE, including respiratory protection.[4]
e Avoid generating dust.[4]

e Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.

[4]
e Do not allow the spill to enter waterways.[4]
» Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
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o Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical aid.[4]

o Skin: Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[2][4]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Get medical aid.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2][4]

Disposal Plan
Waste Neutralization and Disposal

4-Nitrophenyl isothiocyanate should be treated as hazardous waste. Do not dispose of this
chemical directly into drains or as regular solid waste.

Decontamination Solution Preparation It is recommended to use a decontamination solution to
neutralize reactive isocyanates. Two possible formulations are:

e Formula 1: 5% Sodium Carbonate, 95% Water
e Formula 2: 3-8% Concentrated Ammonia, 0.2% Liquid Detergent, 92-97% Water[9]
Disposal Procedure

o Preparation: Perform all operations within a certified chemical fume hood. Prepare the
chosen decontamination solution.

o Neutralization: Slowly add the 4-Nitrophenyl isothiocyanate waste to the decontamination
solution in a designated, open-top, and appropriately labeled waste container. Stir the
mixture gently.

e Reaction Time: Allow the reaction to proceed for a minimum of 24 hours to ensure complete
neutralization.[9] The isocyanate will react to form inert polyureas.
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o Final Disposal: After the neutralization period, the resulting slurry should be collected by a
licensed hazardous waste disposal contractor.[9] Ensure the waste container is clearly
labeled with its contents.

Workflow Diagram
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Preparation

Start: Handling 4-Nitrophenyl Isothiocyanate

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Work in a Certified
Chemical Fume Hood

Gather All Necessary
Materials and Equipment
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of 4-Nitrophenyl Isothiocyanate

Perform Experimental Procedure

Waste
Generated

Post-Handling & Cl%nup #Vaste Disposal

Decontaminate Glassware Neutralize Waste with
and Equipment Decontamination Solution
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in a Labeled, Open-Top Container

Remove and Dispose
of Contaminated PPE

\
Wash Hands and Arrange for Hazardous
Exposed Skin Thoroughly Waste Pickup

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 4-Nitrophenyl Isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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